Cas no 2344679-34-9 (ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride)

• Product Name: ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride
• CAS No: 2344679-34-9
• MF: C₇H₁₄Cl₂N₄O₂
• MW: 257.117659091949
• CID: 5823361
• PubChem ID: 165891735
• Update Time: 2025-06-08

ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride
• EN300-7355437
• 2344679-34-9

• Inchi： 1S/C7H12N4O2.2ClH/c1-2-13-7(12)5(8)3-6-9-4-10-11-6;;/h4-5H,2-3,8H2,1H3,(H,9,10,11);2*1H
• InChI Key： UAZGVJMSHGWCGK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(C(CC1=NC=NN1)N)=O

Computed Properties

• Exact Mass: 256.0493811g/mol
• Monoisotopic Mass: 256.0493811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.9Ų

Additional information on ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride

Professional Introduction to Ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate Dihydrochloride (CAS No. 2344679-34-9)

Ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and biochemical research. With a CAS number of 2344679-34-9, this compound has garnered attention due to its structural complexity and potential therapeutic benefits. This introduction delves into the compound's chemical properties, pharmacological significance, and recent advancements in its application across various medical research domains.

The molecular structure of ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride consists of a propanoate ester moiety linked to an amino group, further substituted with a 4H-1,2,4-triazol ring. This triazol ring is a key pharmacophore, known for its ability to interact with biological targets such as enzymes and receptors. The dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various experimental and industrial applications.

In recent years, ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride has been extensively studied for its potential role in addressing various therapeutic challenges. Research has highlighted its significance in the development of novel antimicrobial agents. The triazol ring's structural features contribute to its ability to disrupt bacterial cell wall synthesis and inhibit the growth of pathogenic microorganisms. This has made it a valuable candidate for further exploration in combating resistant bacterial strains.

Moreover, the compound has shown promise in the realm of anti-inflammatory therapies. Studies indicate that ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride can modulate inflammatory pathways by interacting with key signaling molecules. Its ability to inhibit the production of pro-inflammatory cytokines suggests its potential as a therapeutic agent in conditions such as rheumatoid arthritis and inflammatory bowel disease. The ongoing research in this area aims to elucidate the precise mechanisms through which this compound exerts its anti-inflammatory effects.

The pharmaceutical industry has also explored ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride for its potential in oncology research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing healthy tissues. The compound's unique chemical structure allows it to selectively target oncogenic pathways, making it a promising candidate for the development of next-generation chemotherapeutic agents. Further investigation into its efficacy and safety profiles is essential to translate these findings into clinical applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride. These innovations have not only improved the availability of the compound but also facilitated its integration into diverse research frameworks. Collaborative efforts between academic institutions and pharmaceutical companies are fostering interdisciplinary studies aimed at uncovering new therapeutic applications.

The compound's role in drug discovery extends beyond traditional small-molecule therapeutics. Its structural motifs have inspired the design of novel biologics and hybrid compounds that combine small-molecule precision with biologic efficacy. This interdisciplinary approach is particularly relevant in addressing complex diseases that require multifaceted treatment strategies.

In conclusion, ethyl 2-amino-3-(4H-1,2,4-triazol-3-yl)propanoate dihydrochloride represents a cornerstone in modern pharmaceutical research. Its unique chemical properties and broad therapeutic potential make it an invaluable asset in the quest for innovative medical solutions. As research continues to evolve, this compound is poised to play a pivotal role in shaping the future of drug development and disease management.